4-((1-(2-(4-isopropylphenoxy)acetyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one

• IUPAC Name: 1,6-dimethyl-4-[1-[2-(4-propan-2-ylphenoxy)acetyl]piperidin-4-yl]oxypyridin-2-one
• InChI: InChI=1S/C23H30N2O4/c1-16(2)18-5-7-19(8-6-18)28-15-23(27)25-11-9-20(10-12-25)29-21-13-17(3)24(4)22(26)14-21/h5-8,13-14,16,20H,9-12,15H2,1-4H3
• InChI Key: DLSIBDNIWWMVMV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)N1C)OC2CCN(CC2)C(=O)COC3=CC=C(C=C3)C(C)C
• Molecular Formula: C23H30N2O4
• Molecular Weight: 398.5 g/mol

Description

4-((1-(2-(4-isopropylphenoxy)acetyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one is a useful research compound. Its molecular formula is C23H30N2O4 and its molecular weight is 398.503. The purity is usually 95%.
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Scientific Research Applications

Intramolecular Interactions and Reactivity

Research on similar chemical structures, such as intramolecular frustrated Lewis pairs involving pyridine derivatives, has shown significant findings in the realm of organic synthesis and reactivity. These studies provide insights into the behavior of complex organic molecules under various conditions, which could be crucial for developing new synthetic pathways and materials (Körte et al., 2015).

Corrosion Inhibition

Research into piperidin-4-one oxime derivatives, including those with isopropyl groups, has demonstrated their effectiveness as corrosion inhibitors for metals in acidic environments. These findings are crucial for the development of safer and more durable materials in industrial applications (Senthilkumar et al., 2009).

Potential Pesticide Application

The synthesis and characterization of derivatives similar to the compound have been explored for their potential as pesticides. Understanding these compounds' structure-activity relationships can lead to the development of new, effective agrochemicals (Olszewska et al., 2011).

Antibacterial Activity

Derivatives of piperidin-4-one have been synthesized and evaluated for their antibacterial properties, highlighting the potential of such compounds in medicinal chemistry and pharmaceutical development for combating bacterial infections (Aridoss et al., 2010).

Insecticidal Activity

Studies on pyridine derivatives have shown promising results in terms of insecticidal activity, indicating the potential application of these compounds in pest control strategies to protect crops and improve agricultural productivity (Bakhite et al., 2014).